molecular formula C7H9NO B3065328 4-Ethylpyridin-2(1H)-one CAS No. 37529-91-2

4-Ethylpyridin-2(1H)-one

Cat. No. B3065328
CAS RN: 37529-91-2
M. Wt: 123.15 g/mol
InChI Key: XNPOEWPFEMDQDF-UHFFFAOYSA-N
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Description

Pyridinones are a class of organic compounds that contain a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom, and a carbonyl group. The “2(1H)-one” indicates that the carbonyl group is located at the 2-position of the pyridine ring and that the compound can exist in a tautomeric form where a hydrogen atom is attached to the nitrogen atom .


Molecular Structure Analysis

As a pyridinone, “4-Ethylpyridin-2(1H)-one” would have a planar structure due to the conjugation of the pyridine ring and the carbonyl group. The ethyl group at the 4-position would be a substituent sticking out from this plane .

Scientific Research Applications

Ligand Synthesis and Metal Complexes

  • The synthesis of 4-carboxy-1,8-naphthyridines, including compounds related to 4-ethylpyridin-2(1H)-one, has been explored for creating bi- and tridentate ligands. These ligands are particularly useful for lower energy absorption in metal complexes and anchoring ligands to semiconductor surfaces (Zong, Zhou, & Thummel, 2008).

Coordination Polymers and Magnetic Properties

  • Research on the reaction of Co(NCS)2 with 4-ethylpyridine has led to the discovery of compounds with notable magnetic properties. For instance, one of the synthesized compounds exhibits antiferromagnetism with a Néel temperature of 3.4 K and undergoes a metamagnetic transition (Wöhlert et al., 2013).

Molecular Structure and Spectroscopy

  • Studies on molecular structures related to this compound, like 2-ethylpyridine-4-carbothioamide, have been conducted using density functional methods. These studies are important for understanding the electronic properties and stable geometry of such compounds (Gunasekaran, Rajalakshmi, & Kumaresan, 2013).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. As there is no information available on “4-Ethylpyridin-2(1H)-one” being used as a drug or bioactive compound, its mechanism of action is unknown .

Future Directions

The future directions for research on “4-Ethylpyridin-2(1H)-one” could include studying its synthesis, reactions, and potential applications. Given the wide range of biological activities exhibited by pyridinones, it could be interesting to explore whether “this compound” has any bioactive properties .

properties

IUPAC Name

4-ethyl-1H-pyridin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9NO/c1-2-6-3-4-8-7(9)5-6/h3-5H,2H2,1H3,(H,8,9)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNPOEWPFEMDQDF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=O)NC=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60598534
Record name 4-Ethylpyridin-2(1H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60598534
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

123.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

37529-91-2
Record name 4-Ethylpyridin-2(1H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60598534
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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